Cas no 1445951-24-5 (tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate)

tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate is a versatile spirocyclic compound featuring a unique 6-oxa-2-azaspiro[4.5]decane scaffold. Its structure combines an amine-functionalized methyl group at the 7-position with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen, enhancing stability and handling during synthetic applications. The spirocyclic framework offers conformational rigidity, making it valuable in medicinal chemistry for designing constrained analogs or peptidomimetics. The Boc group allows selective deprotection under mild acidic conditions, enabling further functionalization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, including CNS-targeting drugs or enzyme inhibitors, where its structural features can improve binding affinity or metabolic stability. Its balanced lipophilicity and polarity also contribute to favorable pharmacokinetic properties in drug development.

tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate structure

1445951-24-5 structure

Product Name:tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate

CAS No:1445951-24-5

MF:C₁₄H₂₆N₂O₃

MW:270.367844104767

CID:4605152

Update Time:2025-07-02

tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-Butyl 7-(Aminomethyl)-6-Oxa-2-Azaspiro[4.5]Decane-2-Carboxylate(WX101068)
- Tert-Butyl 7-(Aminomethyl)-6-Oxa-2-Azaspiro[4.5]Decane-2-Carboxylate
- tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate
- Inchi： 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-7-14(10-16)6-4-5-11(9-15)18-14/h11H,4-10,15H2,1-3H3
- InChI Key： UNNUUBYWUTWBAH-UHFFFAOYSA-N
- SMILES： C1C2(CCCC(CN)O2)CCN1C(OC(C)(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4

tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate Pricemore >>

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Chemenu	CM209744-1g	tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate	1445951-24-5	97%	1g	$1683	2021-08-04
Chemenu	CM209744-1g	tert-Butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate	1445951-24-5	97%	1g	$***	2023-03-30
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00364-500MG	tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate	1445951-24-5	95%	500MG	￥ 3,643.00	2023-04-04
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBES00364-1G	tert-butyl 7-(aminomethyl)-6-oxa-2-azaspiro[4.5]decane-2-carboxylate	1445951-24-5	95%	1g	￥ 5,464.00	2023-04-04
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